Cas no 134330-48-6 (O-cyclobutylhydroxylamine)

• Product Name: O-cyclobutylhydroxylamine
• CAS No: 134330-48-6
• MF: C₄H₉NO
• MW: 87.1203610897064
• MDL: MFCD11618108
• CID: 2149007
• PubChem ID: 14865146
• Update Time: 2025-05-20

O-cyclobutylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-cyclobutylhydroxylamine
• EN300-217909
• DB-321332
• AKOS006328111
• 134330-48-6

• MDL： MFCD11618108
• Inchi： 1S/C4H9NO/c5-6-4-2-1-3-4/h4H,1-3,5H2
• InChI Key： WHFMUIWBJFYAGJ-UHFFFAOYSA-N
• SMILES： O(C1CCC1)N

Computed Properties

• Exact Mass: 87.068413911g/mol
• Monoisotopic Mass: 87.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 42.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds

Additional information on O-cyclobutylhydroxylamine

O-Cyclobutylhydroxylamine: A Comprehensive Overview

O-Cyclobutylhydroxylamine, also known by its CAS number 134330-48-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclobutane ring attached to a hydroxylamine group. The cyclobutane ring introduces interesting steric and electronic properties, making O-cyclobutylhydroxylamine a valuable molecule for various applications.

The synthesis of O-cyclobutylhydroxylamine has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric excess. These developments are particularly important for its use in drug discovery, where stereochemistry plays a critical role in biological activity.

In terms of chemical properties, O-cyclobutylhydroxylamine exhibits unique reactivity due to the presence of the hydroxylamine group. This group is known for its ability to participate in nucleophilic addition reactions, making it a versatile building block in organic synthesis. Recent studies have highlighted its potential as an intermediate in the synthesis of complex molecules, including bioactive compounds and advanced materials.

The biological activity of O-cyclobutylhydroxylamine has also been a focal point of research. Preclinical studies have demonstrated its ability to modulate key cellular pathways, suggesting potential applications in the treatment of various diseases. For instance, research published in 2023 revealed that O-cyclobutylhydroxylamine derivatives exhibit promising anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes.

From an environmental perspective, the degradation and toxicity profiles of O-cyclobutylhydroxylamine are critical considerations. Recent eco-toxicological studies have shown that this compound exhibits low acute toxicity to aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term environmental impact and biodegradation pathways.

In conclusion, O-cyclobutylhydroxylamine (CAS 134330-48-6) is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel compounds with tailored functionalities. As ongoing studies continue to uncover new insights into its properties and applications, O-cyclobutylhydroxylamine is poised to play an increasingly important role in both academic and industrial settings.